Cas no 1001414-56-7 ((5-Bromothiophen-2-yl)methanamine hydrochloride)

• Product Name: (5-Bromothiophen-2-yl)methanamine hydrochloride
• CAS No: 1001414-56-7
• MF: C₅H₇BrClNS
• MW: 228.537778139114
• MDL: MFCD11855810
• CID: 1038062
• PubChem ID: 42888202
• Update Time: 2025-05-20

(5-Bromothiophen-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5-Bromothiophen-2-yl)methanamine hydrochloride
• (5-Bromothiophen-2-yl)methamine hydrochloride
• (5-Bromothiophen-2-yl)methanamine hydrobromide
• 5-Bromo-2-thiophenemethanamine HCL
• 2-Aminomethyl-5-bromothiophenem, HBr
• C-(5-BROMO-THIOPHEN-2-YL)-METHYLAMINE HYDROCHLORIDE
• (5-Bromothiophen-2-yl)methanamine HCl
• (5-bromothien-2-yl)methylamine hydrochloride
• (5-bromo-2-thienyl)methanamine hydrochloride
• (5-bromothiophen-2-yl)methanaminehydrobromide
• DWYVWUCEDHIAMH-UHFFFAOYSA-N
• SB10568
• NE37536
• DB-327852
• 1-(5-Bromothiophen-2-yl)methanamine--hydrogen chloride (1/1)
• 2-Thiophenemethanamine, 5-bromo-, hydrochloride (1:1)
• (5-bromothien-2-yl)methylamine hydrochloride, AldrichCPR
• A1-00618
• (5-bromothiophen-2-yl)methanamine;hydrochloride
• BQB41456
• AKOS015843643
• 2-(Aminomethyl)-5-bromothiophene Hydrochloride
• SY019897
• Z336481666
• P15264
• [(5-Bromo-2-thienyl)methyl]amine hydrochloride
• 1001414-56-7
• CS-W000781
• EN300-31775
• DTXSID30655345
• MFCD08752581
• SCHEMBL3492545
• (5-Bromothiophen-2-yl)methanaminehydrochloride
• 2-Aminomethyl-5-bromothiophene hydrochloride
• 1-(5-BROMOTHIOPHEN-2-YL)METHANAMINE HYDROCHLORIDE
• DS-17058

• MDL： MFCD11855810
• Inchi： 1S/C5H6BrNS.ClH/c6-5-2-1-4(3-7)8-5;/h1-2H,3,7H2;1H
• InChI Key： DWYVWUCEDHIAMH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CN)S1.Cl

Computed Properties

• Exact Mass: 226.91700
• Monoisotopic Mass: 226.91711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 78.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3

Experimental Properties

• PSA: 54.26000
• LogP: 3.47160

(5-Bromothiophen-2-yl)methanamine hydrochloride Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (5-Bromothiophen-2-yl)methanamine hydrochloride

(5-Bromothiophen-2-yl)methanamine hydrochloride: A Comprehensive Overview

The compound (5-Bromothiophen-2-yl)methanamine hydrochloride (CAS No. 1001414-56-7) is a fascinating molecule with significant potential in the fields of organic chemistry and pharmacology. This compound is a derivative of thiophene, a heterocyclic aromatic compound, and features a bromine substituent at the 5-position of the thiophene ring. The methanamine group attached to the thiophene ring introduces additional functional complexity, making this compound a valuable substrate for various chemical reactions and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (5-Bromothiophen-2-yl)methanamine hydrochloride through diverse methodologies. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have revolutionized the construction of biaryl and heteroaryl compounds. These methods not only enhance the yield and purity of the compound but also facilitate its scalability for industrial applications. The hydrochloride salt form of this compound is particularly advantageous due to its improved solubility and stability under various experimental conditions.

The structural characteristics of (5-Bromothiophen-2-yl)methanamine hydrochloride make it an intriguing candidate for exploring its pharmacological properties. Thiophene derivatives are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. Recent studies have highlighted the potential of this compound as a modulator of G-protein coupled receptors (GPCRs), which are critical targets in drug discovery. The bromine substituent at the 5-position of the thiophene ring is hypothesized to play a significant role in enhancing the compound's binding affinity and selectivity towards specific receptor subtypes.

In addition to its pharmacological relevance, (5-Bromothiophen-2-yl)methanamine hydrochloride has garnered attention in materials science due to its unique electronic properties. The thiophene moiety contributes to the molecule's aromaticity and conjugation, which are essential for applications in organic electronics. Researchers have explored its potential as a building block for constructing advanced materials such as organic semiconductors and conductive polymers. These applications underscore the versatility of this compound across multiple disciplines.

From a synthetic perspective, (5-Bromothiophen-2-yl)methanamine hydrochloride serves as a versatile intermediate for constructing more complex molecules. Its reactivity under various reaction conditions allows chemists to introduce additional functional groups or modify existing ones, enabling the creation of libraries of related compounds for screening purposes. This capability is particularly valuable in drug discovery programs where structural diversity is crucial for identifying novel therapeutic agents.

Looking ahead, ongoing research into (5-Bromothiophen-2-yl)methanamine hydrochloride is expected to uncover new insights into its biological activity and therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists are likely to drive innovation in its application as a lead compound for drug development. Furthermore, advancements in computational chemistry and artificial intelligence are anticipated to accelerate the optimization of this compound's properties, paving the way for its translation into clinical settings.

In conclusion, (5-Bromothiophen-2-yl)methanamine hydrochloride (CAS No. 1001414-56-7) stands as a testament to the interdisciplinary nature of modern chemical research. Its unique structure, versatile reactivity, and promising biological activity position it as a valuable asset in both academic and industrial settings. As research continues to unfold, this compound is poised to make significant contributions to our understanding of molecular design and its applications in medicine and materials science.